2-[2-(4-chlorophenyl)indolizin-3-yl]-N-(2-hydroxyethyl)-2-oxoacetamide

• IUPAC Name: 2-[2-(4-chlorophenyl)indolizin-3-yl]-N-(2-hydroxyethyl)-2-oxoacetamide
• InChI: InChI=1S/C18H15ClN2O3/c19-13-6-4-12(5-7-13)15-11-14-3-1-2-9-21(14)16(15)17(23)18(24)20-8-10-22/h1-7,9,11,22H,8,10H2,(H,20,24)
• InChI Key: VCUNMGCJZZMCQR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=CC(=C(N2C=C1)C(=O)C(=O)NCCO)C3=CC=C(C=C3)Cl
• Molecular Formula: C18H15ClN2O3
• Molecular Weight: 342.8 g/mol

Description

2-[2-(4-chlorophenyl)indolizin-3-yl]-N-(2-hydroxyethyl)-2-oxoacetamide is a complex organic compound with potential applications in various scientific fields. This compound features a chlorophenyl group, an indolizinyl moiety, and a hydroxyethyl group, making it a unique molecule with interesting chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[2-(4-chlorophenyl)indolizin-3-yl]-N-(2-hydroxyethyl)-2-oxoacetamide typically involves multi-step organic reactions. The process begins with the preparation of the indolizinyl core, followed by the introduction of the chlorophenyl group and the hydroxyethyl group. Common reagents used in these reactions include chlorobenzene, indolizine, and ethylene oxide. The reaction conditions often require controlled temperatures and the use of catalysts to ensure high yields and purity.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using automated reactors and continuous flow systems. These methods ensure consistent quality and scalability. The use of advanced purification techniques, such as chromatography and crystallization, is essential to obtain the desired product with high purity.

Chemical Reactions Analysis

Types of Reactions

2-[2-(4-chlorophenyl)indolizin-3-yl]-N-(2-hydroxyethyl)-2-oxoacetamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxo derivatives.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: The chlorophenyl group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are often used.

Substitution: Nucleophiles like amines and thiols can be used under basic conditions to achieve substitution.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxo derivatives, while substitution reactions can introduce various functional groups into the molecule.

Scientific Research Applications

2-[2-(4-chlorophenyl)indolizin-3-yl]-N-(2-hydroxyethyl)-2-oxoacetamide has diverse applications in scientific research:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its therapeutic potential in treating various diseases.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-[2-(4-chlorophenyl)indolizin-3-yl]-N-(2-hydroxyethyl)-2-oxoacetamide involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, modulating their activity and triggering downstream signaling pathways. This interaction can lead to various biological effects, such as inhibition of cell proliferation or induction of apoptosis.

Comparison with Similar Compounds

Similar Compounds

4,4’-Dichlorobenzophenone: Shares the chlorophenyl group but differs in its overall structure and properties.

Substituted Benzyl Chlorides: Compounds like 4-chloro-, 2,4-dichloro-, and 2,6-dichlorobenzyl chlorides have similar functional groups but distinct chemical behaviors.

Uniqueness

2-[2-(4-chlorophenyl)indolizin-3-yl]-N-(2-hydroxyethyl)-2-oxoacetamide stands out due to its unique combination of functional groups and its potential for diverse applications. Its indolizinyl core and hydroxyethyl group contribute to its distinct chemical and biological properties, making it a valuable compound for research and development.